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Compound of Interest

Compound Name: Erdosteine-13C4

Cat. No.: B12432074 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth guide provides comprehensive safety and handling guidelines for Erdosteine-
13C4, a stable isotope-labeled derivative of the mucolytic agent Erdosteine. Given its

application in pharmaceutical research and development, particularly in metabolic and

pharmacokinetic studies, a thorough understanding of its safety profile and proper handling

procedures is paramount for laboratory personnel.[1][2][3] This document outlines the known

hazards, exposure controls, and emergency procedures, presenting available data in a

structured format to ensure the safety of researchers and the integrity of experimental

outcomes.

Section 1: Physicochemical and Toxicological
Profile
While extensive toxicological data for Erdosteine-13C4 is not readily available, the safety

profile is largely extrapolated from its parent compound, Erdosteine. The material should be

handled with the care required for a novel chemical substance where the full extent of its

properties may not be fully understood.[4]

Table 1: Physical and Chemical Properties
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Property Value Source

Molecular Formula C₄¹³C₄H₁₁NO₄S₂ [1]

Molecular Weight 253.28 g/mol [1][5]

Appearance Solid [4]

Solubility DMSO, Methanol (sparingly) [4]

Storage
Recommended long-term

storage at -20°C or 2-8°C.
[1][4][6]

Table 2: Toxicological Information

Hazard Classification Description Source

Acute Oral Toxicity
Category 4: Harmful if

swallowed.
[4]

Inhalation

May be toxic if inhaled. May

cause respiratory tract

irritation.

[4]

Skin Contact

May be harmful if absorbed

through skin. May cause skin

irritation.

[4]

Eye Contact
May cause eye irritation.

Causes serious eye irritation.
[4]

WHMIS Class

D1B: Toxic material causing

immediate and serious toxic

effects.

To the best of current knowledge, the chemical, physical, and toxicological properties of

Erdosteine-13C4 have not been thoroughly investigated.[4][7]
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Section 2: Hazard Identification and Safety
Precautions
Erdosteine-13C4 is classified as harmful if swallowed and may cause irritation to the skin,

eyes, and respiratory tract.[4] All personnel handling this compound must be fully aware of the

potential hazards and adhere to the prescribed safety protocols.

Hazard Statements:

H302: Harmful if swallowed.[4]

Precautionary Statements:

P201: Obtain special instructions before use.[4]

P202: Do not handle until all safety precautions have been read and understood.[4]

P260: Do not breathe dust/fume/gas/mist/vapors/spray.[4]

P264: Wash hands thoroughly after handling.[4]

P280: Wear protective gloves/protective clothing/eye protection/face protection.[4]

Section 3: Experimental Protocols and Handling
Procedures
Detailed experimental protocols for toxicological assessment of Erdosteine-13C4 are not

publicly available. However, the following general laboratory procedures are mandatory when

handling this compound.

3.1 Personal Protective Equipment (PPE)

A comprehensive assessment of the risks should be conducted before handling Erdosteine-
13C4 to determine the appropriate level of PPE.

Table 3: Recommended Personal Protective Equipment
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Protection Type Specification Source

Eye/Face Protection

Safety glasses with side-

shields conforming to EN166

(EU) or NIOSH (US) approved

standards.

[4][6]

Hand Protection

Handle with compatible

chemical-resistant gloves.

Gloves must be inspected prior

to use. Use proper glove

removal technique.

[4][8][9]

Skin and Body Protection

Wear appropriate protective

clothing to prevent skin

exposure. A lab coat is

recommended.

[4][6][8][10]

Respiratory Protection

In case of insufficient

ventilation or dust formation,

wear suitable respiratory

equipment (e.g., NIOSH-

approved respirator).

[4][8][9]

3.2 Engineering Controls

Work should be conducted in a well-ventilated area.[6][8]

Use a local exhaust ventilation system to minimize the dispersion of dust.[10]

Facilities storing or utilizing this material should be equipped with an eyewash fountain and a

safety shower.[6][10]

3.3 General Handling and Hygiene

Avoid contact with skin, eyes, and clothing.[6][8]

Avoid the formation of dust and aerosols.[8][9]
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Wash hands thoroughly after handling, before breaks, and at the end of the workday.[4][6]

Do not eat, drink, or smoke in laboratory areas.[6]

Keep the container tightly closed when not in use.[4][6]

Section 4: Emergency Procedures
In the event of an exposure or spill, immediate and appropriate action is critical.

Table 4: First Aid Measures
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Exposure Route First Aid Procedure Source

If Swallowed

Rinse mouth with water. Do

NOT induce vomiting. Call a

POISON CENTER or

doctor/physician if you feel

unwell.

[4][8]

In Case of Eye Contact

Immediately flush eyes with

running water for at least 15

minutes, keeping eyelids open.

Remove contact lenses if

present and easy to do. Seek

medical attention.

[4][6][8]

In Case of Skin Contact

Immediately flush skin with

plenty of water for at least 15

minutes while removing

contaminated clothing. Wash

contaminated clothing before

reuse. If irritation persists, seek

medical attention.

[4][6][8]

If Inhaled

Move the person into fresh air.

If not breathing, give artificial

respiration. If breathing is

difficult, give oxygen. Seek

immediate medical attention.

[6][8][9]

4.1 Spill and Leak Procedures

Ensure adequate ventilation.[8][9]

Evacuate personnel to safe areas.[8][9]

Wear appropriate personal protective equipment.[6][8]

Avoid dust formation.[8][9]
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Sweep up the spilled solid material, taking care not to disperse dust, and place it into a

suitable, closed container for disposal.[6][10]

Prevent the product from entering drains, other waterways, or soil.[6][8]

Section 5: Storage and Disposal
Proper storage and disposal are essential to maintain the integrity of the compound and to

prevent environmental contamination.

5.1 Storage

Store in a tightly closed container in a dry and well-ventilated place.[4][8]

Recommended long-term storage temperature is -20°C or between 2-8°C.[1][4][6]

Store away from incompatible materials such as strong oxidizing agents.[4][10]

5.2 Disposal

Dispose of the unused product and contaminated packaging in accordance with federal,

state, and local regulations.[4]

Do not allow the chemical to enter drains.[8]

Section 6: Workflow and Pathway Diagrams
To visually summarize the critical safety and handling procedures, the following workflow

diagram has been created.
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Erdosteine-13C4: Laboratory Safety and Handling Workflow

1. Preparation and Risk Assessment

2. Compound Handling

3. Post-Handling Procedures

4. Emergency Response

Review Safety Data Sheet (SDS)

Conduct Risk Assessment

Identify Required PPE
(Gloves, Goggles, Lab Coat)

Wear Appropriate PPE

Proceed to Handling

Work in a Well-Ventilated Area
(e.g., Fume Hood)

Weigh and Handle Solid Compound
(Avoid Dust Formation)

Keep Container Tightly Closed

Decontaminate Work Area

Handling Complete

Dispose of Contaminated Materials
(as per regulations)

Remove and Dispose of Gloves Properly

Wash Hands Thoroughly

Spill or Exposure Occurs

Evacuate Area (if necessary) Follow First Aid Procedures
(See Table 4)

Notify Supervisor / Safety Officer

Click to download full resolution via product page

Caption: General laboratory workflow for the safe handling of Erdosteine-13C4.
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Disclaimer: This guide is intended for informational purposes only and is based on currently

available data. It is not a substitute for a comprehensive risk assessment that should be

conducted by qualified personnel for specific laboratory conditions and procedures. Always

refer to the most current Safety Data Sheet (SDS) provided by the supplier.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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